Cas no 2680899-11-8 (benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate)

• Product Name: benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate
• CAS No: 2680899-11-8
• MF: C₂₀H₁₇NO₃S
• MW: 351.418884038925
• CID: 5628679
• PubChem ID: 165930354
• Update Time: 2025-07-22

benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298641
• benzyl N-[3-(4-methylbenzoyl)thiophen-2-yl]carbamate
• 2680899-11-8
• benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate

• Inchi： 1S/C20H17NO3S/c1-14-7-9-16(10-8-14)18(22)17-11-12-25-19(17)21-20(23)24-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,21,23)
• InChI Key： VAZGAVNEANQOTN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1NC(=O)OCC1C=CC=CC=1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 351.09291458g/mol
• Monoisotopic Mass: 351.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate

Introduction to Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate (CAS No. 2680899-11-8)

Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate, with the chemical formula corresponding to the CAS number 2680899-11-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a thiophene ring, a feature that is often associated with various pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects.

The significance of Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate lies in its unique structural configuration, which combines a benzyl group, a 4-methylbenzoyl moiety, and a thiophen-2-ylcarbamate moiety. This combination of functional groups not only contributes to the compound's chemical complexity but also enhances its potential for interaction with biological targets. The benzyl group, for instance, is commonly used in medicinal chemistry due to its ability to modulate solubility and metabolic stability, while the 4-methylbenzoyl group introduces additional electronic and steric effects that can influence the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in thiophene derivatives as pharmacophores due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that possess a sulfur atom in their ring structure, which makes them particularly valuable in the design of bioactive molecules. The incorporation of a thiophene ring into Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate not only contributes to its structural diversity but also opens up possibilities for its application in various therapeutic areas. For example, studies have shown that thiophene-based compounds can exhibit properties such as pain relief, neuroprotection, and anti-cancer effects.

The carbamate functional group in Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate is another key feature that contributes to its pharmacological potential. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules and have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of both carbamate and thiophene moieties suggests that this compound may have multifaceted biological activities, making it a promising candidate for further investigation.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the development of novel pharmaceuticals. The specific arrangement of functional groups in Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate could play a crucial role in determining its biological efficacy. By studying how changes in the benzyl group, 4-methylbenzoyl moiety, and thiophen-2-ylcarbamate segment affect the compound's interactions with biological targets, researchers can gain valuable insights into optimizing its pharmacological properties. This approach is particularly relevant in the context of drug discovery, where understanding the relationship between molecular structure and biological activity is essential for developing effective therapeutic agents.

The synthesis of Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-(4-methylbenzoyl)thiophene-2-carboxylic acid or its derivatives. These intermediates are then subjected to carbamoylation reactions using appropriate reagents to introduce the carbamate functionality. The final step involves benzyl esterification to yield the desired product. Each step in the synthesis must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure the correct structure and purity of the compound.

The chemical properties of Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate also influence its behavior in biological systems. For instance, the presence of polar functional groups such as carbamates can enhance solubility in aqueous environments, which is crucial for drug absorption and distribution within the body. Additionally, electronic effects arising from the conjugation between the thiophene ring and other aromatic systems can influence how the molecule interacts with biological targets such as enzymes or receptors.

In conclusion, Benzyl N-3-(4-methylbenzoyl)thiophen-2-ylcarbamate (CAS No. 2680899-11-8) is a structurally complex compound with significant potential for applications in pharmaceutical chemistry and drug development. Its unique combination of functional groups makes it an interesting candidate for further exploration in various therapeutic areas. By leveraging recent advances in synthetic methodologies and structure/activity relationship studies, researchers can optimize its pharmacological properties and develop novel therapeutic agents based on this compound.